Cas no 1346707-94-5 (2-(Neopentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(Neopentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1346707-94-5
• MF: C₁₆H₂₆BNO₃
• MW: 291.193544864655
• MDL: MFCD14585581
• CID: 1033936
• PubChem ID: 49760495
• Update Time: 2025-05-27

2-(Neopentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Neopentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(2,2-dimethylpropoxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(Neopentyloxy)pyridine-4-boronic acid pinacol ester
• 1346707-94-5
• 2-(2,2-DIMETHYL-PROPOXY)-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PYRIDINE
• DB-250752
• AKOS016844497
• F90174
• DTXSID60678229
• MFCD14585581
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-2-(neopentyloxy)pyridine
• PS-13104

• MDL： MFCD14585581
• Inchi： 1S/C16H26BNO3/c1-14(2,3)11-19-13-10-12(8-9-18-13)17-20-15(4,5)16(6,7)21-17/h8-10H,11H2,1-7H3
• InChI Key： DYGKFLLLHNGCLM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(C=2)OCC(C)(C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 291.2005739g/mol
• Monoisotopic Mass: 291.2005739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Additional information on 2-(Neopentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Recent Advances in the Application of 2-(Neopentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1346707-94-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(Neopentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS: 1346707-94-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a crucial intermediate in the synthesis of biologically active molecules, particularly in the construction of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

Recent studies have highlighted the importance of this compound in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in medicinal chemistry. The presence of the neopentyloxy group enhances the stability of the compound, while the dioxaborolane moiety facilitates efficient coupling with various aryl halides, enabling the rapid assembly of complex molecular architectures. Researchers have successfully employed this building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, demonstrating its potential in the development of next-generation therapeutics for autoimmune diseases and hematologic malignancies.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), scientists utilized 1346707-94-5 as a key intermediate in the development of highly selective epidermal growth factor receptor (EGFR) inhibitors. The compound's unique structural features allowed for precise modulation of the inhibitor's pharmacokinetic properties, resulting in improved target engagement and reduced off-target effects. This research has opened new avenues for the treatment of non-small cell lung cancer with fewer side effects compared to existing therapies.

Another significant application of this compound has been reported in the field of proteolysis-targeting chimeras (PROTACs). The boronic acid functionality of 1346707-94-5 enables its incorporation into heterobifunctional molecules designed to degrade disease-causing proteins. Recent work published in ACS Chemical Biology (2024) demonstrated the successful use of this building block in the development of novel PROTACs targeting estrogen receptor alpha (ERα) for the treatment of hormone-resistant breast cancer.

The pharmaceutical industry has shown increasing interest in this compound due to its favorable physicochemical properties and synthetic versatility. Several patent applications filed in 2024 highlight its use in the development of antiviral agents, particularly against emerging RNA viruses. The compound's ability to serve as a versatile handle for further functionalization makes it particularly valuable in the rapid optimization of lead compounds during drug discovery campaigns.

Ongoing research continues to explore new applications of 2-(Neopentyloxy)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in chemical biology. Recent advances include its incorporation into fluorescent probes for live-cell imaging of enzymatic activity and its use in the development of covalent inhibitors targeting reactive oxygen species-producing enzymes. These diverse applications underscore the compound's importance as a multifunctional tool in modern drug discovery and biological research.

As the field of precision medicine advances, the demand for specialized building blocks like 1346707-94-5 is expected to grow significantly. Future research directions may focus on expanding its utility in targeted protein degradation platforms and the development of novel radiopharmaceuticals for diagnostic imaging. The compound's unique combination of stability and reactivity positions it as a valuable asset in the medicinal chemist's toolkit for years to come.